Quantification of zwitterion betaine in betaine bis(trifluoromethylsulfonyl)imide and its influence on liquid–liquid equilibrium with water†

Chemical Communications Pub Date: 2023-10-23 DOI: 10.1039/D3CC03565D

Abstract

Ionic liquids (ILs) have been proposed as extractants for separation of metals, including rare earth elements. In particular, protonated betaine bis(trifluoromethylsulfonyl)imide ([HBet][TFSI]) exhibits liquid–liquid phase behavior with water that can be tuned by complexation with various metals. Here we show that previously undetected neutral zwitterionic betaine formed during the IL synthesis can affect the phase behaviour.

Graphical abstract: Quantification of zwitterion betaine in betaine bis(trifluoromethylsulfonyl)imide and its influence on liquid–liquid equilibrium with water
Quantification of zwitterion betaine in betaine bis(trifluoromethylsulfonyl)imide and its influence on liquid–liquid equilibrium with water†
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